Cas no 2680895-08-1 (2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid
• CAS No: 2680895-08-1
• MF: C₁₀H₉F₃N₂O₃S
• MW: 294.250271558762
• CID: 5637318
• PubChem ID: 165925710
• Update Time: 2025-06-07

2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680895-08-1
• EN300-28289064
• 2-[1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl]-1,3-thiazole-4-carboxylic acid
• 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H9F3N2O3S/c11-10(12,13)9(18)15-2-1-5(3-15)7-14-6(4-19-7)8(16)17/h4-5H,1-3H2,(H,16,17)
• InChI Key： OBUSIOXHFLUODS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1CN(C(C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 294.02859781g/mol
• Monoisotopic Mass: 294.02859781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid

Introduction to 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid (CAS No. 2680895-08-1)

2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2680895-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both pyrrolidine and thiazole rings in its molecular framework, coupled with the incorporation of a trifluoroacetyl moiety, endows it with distinct chemical properties that are of great interest to researchers.

The trifluoroacetyl group is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in determining the pharmacokinetic profile of potential drug candidates. This feature has been widely exploited in the design of bioactive compounds, where modifications at the acyl position can significantly influence binding affinity and target interaction. The pyrrolidine ring, on the other hand, is a common structural motif found in numerous bioactive natural products and synthetic drugs, contributing to favorable pharmacological properties such as binding affinity and solubility.

The thiazole ring is another key structural component that adds to the complexity and functionality of this compound. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of these heterocyclic scaffolds into a single molecule suggests that 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid may exhibit multiple biological functions simultaneously. This dual functionality makes it an attractive scaffold for the development of multifunctional therapeutic agents.

In recent years, there has been a growing interest in designing molecules that can modulate multiple targets or pathways simultaneously. This approach is based on the premise that targeting multiple disease-related mechanisms can lead to more effective therapeutic outcomes compared to single-target interventions. The compound CAS No. 2680895-08-1 embodies this concept by combining two distinct pharmacophoric regions—the pyrrolidine-thiazole core and the trifluoroacetyl group—into a single molecular entity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents for various diseases. For instance, studies have shown that thiazole derivatives can interact with biological targets such as enzymes and receptors involved in cancer progression. The presence of the trifluoroacetyl group may further enhance its binding affinity by improving hydrophobic interactions with these targets. Additionally, the pyrrolidine moiety could contribute to favorable pharmacokinetic properties by enhancing solubility and reducing metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. These computational studies have been instrumental in guiding experimental efforts and optimizing lead structures for drug development. The molecular interactions predicted for CAS No. 2680895-08-1 suggest that it may have potential applications in modulating pathways associated with inflammation and cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoroacetyl group necessitates specialized synthetic techniques due to its sensitivity to hydrolysis under basic conditions. However, recent developments in synthetic methodologies have made it possible to incorporate trifluoromethyl groups into complex molecules more efficiently than ever before.

Once synthesized, 2-1-(2,2,2-trifluoroacetyl)pyrrolidin-3-yl-1,3-thiazole-4-carboxylic acid can be subjected to various biological assays to evaluate its potency and selectivity against relevant targets. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing researchers to rapidly test thousands of compounds against multiple targets simultaneously. These technologies have been instrumental in identifying hits such as this compound that exhibit promising biological activity.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its unique structural features make it an excellent candidate for developing probes or tools for biochemical research. Such probes can be used to study enzyme mechanisms or investigate protein-protein interactions in cells. Additionally, its ability to cross-react with other functional groups could make it useful in material science applications where covalent modifications are required.

In conclusion,CAS No 2680895 08 1 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with multiple potential applications in pharmaceuticals research biochemical probes material science It remains an exciting area for further exploration as new synthetic methodologies computational tools continue emerge enabling more efficient discovery development process